Cellaburate

Specification

• CAS No.: 9004-36-8
• Molecular Formula: N/A
• Molecular Weight: 0

Introduction

Chemical Composition

Cellaburate contains a range of acetyl and butyryl groups. The acetyl content typically ranges from 1.0% to 41.0% by weight, while the butyryl content ranges from 5.0% to 56.0% by weight, calculated on a previously dried, acid-free basis.

Physical Properties

• Appearance: Cellaburate appears as a white, off-white, or greyish-white powder or granules and is slightly hygroscopic.

• Density: It has a density of approximately 1.25 g/mL at 25°C.

• Melting Point: The melting point of cellulose acetate butyrate ranges from 127°C to 240°C.

• Solubility: It is practically insoluble in water but soluble in acetone, formic acid, and a mixture of methanol and methylene chloride.

Applications of Cellaburate

Cellaburate is utilized in a variety of applications due to its excellent properties such as low viscosity, high transparency, and resistance to moisture and ultraviolet light.

Industrial Uses

• Coatings and Adhesives: It is commonly used as a binder and additive in coatings for plastics, textiles, metal, and wood.

• Cable and Wire Coatings: Cellaburate is used for cable coverings and coatings due to its insulating properties.

• Textiles and Fibers: It is a key component in the production of textile fibers and cigarette filters.

Pharmaceutical Applications

• Drug Delivery Systems: Cellaburate has been explored in pharmaceutical applications, particularly in the development of controlled-release drug delivery systems. It is used in combination with other materials like colophony to create films that control the release of drugs such as ibuprofen.

• Excipients: As an excipient, it can enhance the physical properties of pharmaceutical formulations, improving their stability and bioavailability.

Research Findings

Recent studies have highlighted the potential of Cellaburate in advanced applications:

• Controlled Drug Release: The combination of Cellaburate with colophony has shown promising results in achieving tunable release profiles for poorly soluble drugs.

• Physical Stability: Films prepared using Cellaburate exhibit good physical stability under controlled environmental conditions.

Chemical Properties and Specifications

Property	Description
Chemical Composition	Reaction product of cellulose, acetic anhydride or acetic acid, and butyric acid or butyric anhydride.
Acetyl Content	Not less than 1.0% and not more than 41.0% by weight.
Butyryl Content	Not less than 5.0% and not more than 56.0% by weight.
Density	Approximately 1.25 g/mL at 25°C.
Melting Point	Ranges from 127°C to 240°C.
Solubility	Insoluble in water, soluble in acetone and formic acid.